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Compound of Interest

Compound Name: 1-Nitro-2-propoxybenzene

CAS No.: 3079-53-6

Cat. No.: B3031403

Get Quote

Physicochemical Profile & Theoretical Solubility
Understanding the molecular interaction potential is the first step in predicting solubility

behavior without empirical data.
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Property Value / Characteristic Implication for Solubility

Structure

Nitro group (-NO₂) + Propoxy

chain (-O-C₃H₇) + Benzene

Ring

Amphiphilic character with

strong dipole moment.

Polarity
Moderate to High (Dipole

moment ~4-5 D)

Soluble in polar aprotic

solvents (DMSO, DMF) and

moderately polar solvents

(Esters, Alcohols).

Lipophilicity LogP ≈ 2.5 - 3.0 (Estimated)
High affinity for organic layers;

low water solubility.

Physical State
Liquid (Ambient) / Solid (Low

Temp)

Ambient: Miscibility is the key

parameter.Low Temp:

Crystallization is possible.

Mechanism of Solvation
Like-Dissolves-Like: The benzene ring and propyl chain facilitate interaction with non-polar

and aromatic solvents (Toluene, DCM).

Dipole-Dipole Interaction: The nitro group creates a strong dipole, ensuring high solubility in

Ethyl Acetate and Acetone.

Hydrogen Bonding: It acts as a weak H-bond acceptor (via Nitro and Ether oxygens) but

lacks H-bond donors. This makes it highly soluble in alcohols (Ethanol, Methanol) where the

solvent donates the proton.

Experimental Protocols (Self-Validating Systems)
Since specific literature data tables are often unavailable for this intermediate, you must

generate your own "Gold Standard" data. Below are two self-validating protocols.

Protocol A: Miscibility & Partition Coefficient (For Liquid
State)
Objective: Determine the miscibility gap with water/alkanes and partition coefficient (
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) for extraction efficiency.

Preparation: Mix 1-Nitro-2-propoxybenzene (10 mL) with the target solvent (10 mL) in a

jacketed equilibrium cell.

Equilibration: Stir at 300 RPM for 4 hours at constant temperature (

C).

Phase Separation: Allow settling for 2 hours.

Validation Check: If the interface is cloudy, centrifugation (3000 RPM, 5 min) is required.

Sampling: Carefully withdraw aliquots from both the organic and aqueous (or second

solvent) layers.

Analysis: Dilute with Acetonitrile and analyze via HPLC (UV detection at 280 nm).

Calculation:

Protocol B: Dynamic Solubility (For Solid State/Low
Temp)
Objective: Determine the solubility curve for crystallization design.

Setup: Use a Crystal16 or similar polythermal transmissivity instrument, or a jacketed vessel

with turbidity probe.

Loading: Weigh precise amounts of solute and solvent to create mixtures of known

concentration (

).

Heating/Cooling Cycle:

Heat at 0.5°C/min until clear (Dissolution Point,

).
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Cool at 0.5°C/min until cloudy (Nucleation Point,

).

Hysteresis Analysis: The gap between

and

defines the Metastable Zone Width (MSZW).

Validation: Repeat 3 times. If

varies by

C, check for solvent evaporation or degradation.

Visualization: Solubility Measurement Workflow

Start: Define State
(Liquid vs Solid)

Sample Preparation
(Gravimetric Addition)

Equilibration
(Isothermal vs Polythermal)

Phase Separation
(Settling/Centrifugation)

If Liquid-Liquid

Quantification
(HPLC/GC/Gravimetric)

If Solid-Liquid
(In-situ)

Data Validation
(Mass Balance Check)If Deviation > 2%

Click to download full resolution via product page

Caption: Workflow for determining solubility/miscibility, incorporating feedback loops for data

validation.

Thermodynamic Modeling & Analysis
To utilize experimental data for process design, fit the data to thermodynamic models.

Modified Apelblat Equation
The most robust model for correlating solubility (
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) with temperature (

) in organic solvents is the Modified Apelblat equation:

A, B, C: Empirical parameters derived from regression.

Application: Interpolate solubility at any temperature to design cooling profiles.

van't Hoff Analysis
To determine the enthalpy of dissolution (

):

Plot:

vs

.

Slope:

.

Insight: A positive

(endothermic) indicates solubility increases with temperature, which is typical for this class of
compounds.

Visualization: Data Analysis Logic
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Raw Experimental Data
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Caption: Logical flow from raw solubility data to process engineering parameters.

Process Applications & Solvent Selection
Based on the chemical structure, the following solvent systems are recommended for specific

unit operations.

A. Reaction Solvent (Synthesis)[1]
Recommended: Toluene or Dichloromethane (DCM).

Rationale: High solubility allows for concentrated reaction masses. Toluene facilitates

azeotropic water removal if the synthesis involves condensation.

B. Extraction (Work-up)
Recommended: Ethyl Acetate or Toluene.
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Rationale: 1-Nitro-2-propoxybenzene will partition heavily into these layers (

vs water).

Avoid: Diethyl ether (peroxide risk, flammability) unless strictly necessary.

C. Crystallization (Purification)
Note: Only applicable if the compound is solid at the isolation temperature.

Solvent System: Ethanol/Water or Methanol/Water.

Strategy: Dissolve in warm alcohol, then slowly add water (anti-solvent) or cool down. The

hydrophobic propoxy group drives precipitation as water content increases.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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